A journey through ternary lead chlorido tungstates by thermal scanning†

Dalton Transactions Pub Date: 2017-05-22 DOI: 10.1039/C7DT01098B

Abstract

The reduction of tungsten hexachloride with lead powder was investigated by differential scanning calorimetry (DSC) combined with X-ray diffraction (XRD) studies. Intermediate compounds along the way of the reduction of W6+ to W2+ were detected, prepared by solid-state synthesis, and structurally characterized by X-ray diffraction techniques. Five new compounds, namely Pb0.5WCl6, PbW2Cl10, Pb1.5[W3Cl13], Pb2Cl[W3Cl13], and Pb[W6Cl14] are discovered to be formed with increasing temperature, and structurally characterized within this study. The analysis of the reduction pathway is meant to gain a better understanding of the metallothermic reduction process and intercalation chemistry in the solid state.

Graphical abstract: A journey through ternary lead chlorido tungstates by thermal scanning
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